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Compound of Interest

Compound Name: PCPA methyl ester hydrochloride

Cat. No.: B11806762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Chlorophenylalanine (PCPA) methyl ester hydrochloride is a potent inhibitor of tryptophan

hydroxylase (TPH), the rate-limiting enzyme in the biosynthesis of serotonin (5-

hydroxytryptamine, 5-HT).[1] Its ability to cross the blood-brain barrier and effectively deplete

central serotonin levels makes it an invaluable pharmacological tool for investigating the role of

the serotonergic system in various physiological and pathological processes.[2] These

application notes provide detailed protocols for the preparation and administration of PCPA
methyl ester hydrochloride to mice, along with expected outcomes based on preclinical

research.

Mechanism of Action
PCPA methyl ester hydrochloride irreversibly inhibits tryptophan hydroxylase, thereby

blocking the conversion of L-tryptophan to 5-hydroxytryptophan (5-HTP), the precursor to

serotonin.[1] This leads to a significant reduction in serotonin levels in both the central nervous

system and peripheral tissues.

Signaling Pathway
The synthesis of serotonin from tryptophan is a two-step process. PCPA methyl ester
hydrochloride acts as a critical inhibitor in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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